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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

Pigment Yellow 139: A High-Performance
Alternative to Diarylide Pigments

A comprehensive guide for researchers and formulation scientists on the comparative
performance of Pigment Yellow 139 versus traditional diarylide yellow pigments, supported by
experimental data and standardized testing protocols.

In the ongoing effort to enhance the performance and safety of colorants, Pigment Yellow 139
(PY 139) has emerged as a formidable replacement for conventional diarylide yellow pigments.
This guide provides a detailed comparison of PY 139 against common diarylide yellows such
as Pigment Yellow 12, 13, 14, and 83, focusing on key performance attributes critical for
applications in coatings, plastics, and inks.

Executive Summary

Pigment Yellow 139, an isoindoline-class pigment, consistently demonstrates superior
performance characteristics when compared to diarylide yellow pigments. Notably, it offers
significantly higher heat stability and lightfastness, making it suitable for demanding
applications where color integrity over time is paramount. Furthermore, a key advantage of PY
139 is its chemical structure, which, unlike diarylide pigments, does not decompose to form
potentially harmful aromatic amines at elevated processing temperatures.[1] While diarylide
pigments have been a mainstay in the industry due to their cost-effectiveness and strong color,
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concerns over their thermal stability and potential for degradation have prompted the search for
higher-performance alternatives.[1][2]

Comparative Performance Data

The following tables summarize the key performance indicators of Pigment Yellow 139 and a
selection of diarylide yellow pigments, based on data from technical datasheets. It is important
to note that while standardized scales are used, variations in testing conditions between
different manufacturers may exist.

Table 1: Lightfastness and Heat Stability

Lightfastness Lightfastness

Heat
] Chemical (Full Shade, (Tint, Blue ]
Pigment Resistance
Class Blue Wool Wool Scale 1- °C)
Scale 1-8) 8)
Pigment Yellow ) )
139 Isoindoline 7-8[3][4] 7[5] 200-240[3][5][6]
Pigment Yellow o
12 Diarylide 5-6[7][8] - 160-180[7][9]
Pigment Yellow o
13 Diarylide 5-6[10][11] 4-5[11] 180-200[10][11]
Pigment Yellow o
14 Diarylide 5[12] - 180[12][13]
Pigment Yellow
Diarylide 7[14][15] 6-7[16] 200-220[15][16]

83

Table 2: Chemical and Solvent Resistance (Scale 1-5, where 5 is excellent)
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pi ¢ Acid Alkali Water Ethanol MEK
igmen
9 Resistance Resistance Resistance Resistance Resistance
Piament 5(5][6) 5(5][6) 4-5[6] 4-5[5][6] 5(5]
Yellow 139
Piament 5(8][9) 5(8][9) 4-5[7][9] 4[9]
Yellow 12
Pigment

4-5[10][17] 3-5[10][17] 5[10][17] 5[11] 4-5[11]
Yellow 13
Pigment 5[12] 5[12] 5[12] 5[12] 4[12]
Yellow 14
Pigment 5[14] 5[14] 5[14] 5[14] 3[18]
Yellow 83

Key Performance Advantages of Pigment Yellow 139

Superior Heat Stability: PY 139 exhibits a higher heat resistance (up to 240°C) compared to
most diarylide yellows, which typically start to decompose at temperatures above 200°C.[1]
[3] This makes PY 139 a more reliable choice for plastics and coatings that undergo high-
temperature processing.

Excellent Lightfastness: With a Blue Wool Scale rating of 7-8, PY 139 demonstrates
outstanding resistance to fading upon exposure to light, ensuring long-term color durability in
applications such as automotive and industrial coatings.[3][4][5]

Safety Profile: A significant advantage of PY 139 is that it does not degrade to produce 3,3'-
dichlorobenzidine (DCB), a potential carcinogen that can be released from diarylide
pigments at temperatures exceeding 200°C.[1][11][18]

Good Chemical Resistance: PY 139 shows excellent resistance to acids, alkalis, and various
solvents, contributing to its durability in harsh environments.[5][6]

Low Warping in HDPE: An additional benefit in plastics applications is the low warping effect
of Pigment Yellow 139 in high-density polyethylene (HDPE).[1]
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Visualization of Chemical Structures and
Experimental Workflow

To better understand the fundamental differences and the evaluation process, the following
diagrams are provided.

Pigment Yellow 13 (Diarylide)

PY13

Pigment Yellow 139 (Isoindoline)

PY139

Click to download full resolution via product page

Caption: Chemical structures of Pigment Yellow 139 and a representative diarylide pigment
(PY 13).
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Caption: Experimental workflow for comparative pigment performance evaluation.

Experimental Protocols

The following are summaries of the standardized methodologies used to evaluate the key
performance characteristics of pigments.

Lightfastness Testing (Based on ASTM D4303)
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Specimen Preparation: The pigment is dispersed into the desired vehicle (e.g., paint binder,
polymer). The colored mixture is then applied to a suitable substrate to create a uniform film.

Exposure: The prepared specimens are exposed to a controlled light source that simulates
indoor daylight filtered through window glass. A xenon-arc apparatus is a commonly used
light source.

Evaluation: The color of the specimens is measured using a spectrophotometer or
colorimeter before and after exposure. The color change (AE) is calculated using the CIE
1976 Lab color difference equation.

Rating: The lightfastness is rated on the Blue Wool Scale (1-8), where a higher number
indicates better lightfastness. The rating is determined by comparing the color change of the
specimen to that of a set of blue wool textile standards exposed under the same conditions.

Heat Stability Testing (Based on ISO 787-21)

Sample Preparation: The pigment is dispersed in a stoving medium (e.g., a thermosetting
resin). The dispersion is then applied to test panels to form a wet film of a specified
thickness.

Stoving (Curing): The coated panels are placed in an oven and cured at a series of
increasing temperatures for a specified duration.

Color Measurement: After cooling, the color of each stoved panel is compared to a control
panel that was cured at the lowest temperature required for full curing.

Assessment: The heat stability is reported as the maximum temperature at which the
pigment shows no significant color change compared to the control.

Chemical Resistance Testing (Based on ASTM D1308)

Test Panel Preparation: The pigment is incorporated into the desired organic finish, which is
then applied to test panels and allowed to cure completely.

Reagent Application: A specified volume of the test chemical (e.g., acid, alkali, solvent) is
applied to the surface of the coated panel. The spot is then covered with a watch glass to
prevent evaporation.
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o Exposure: The reagent is left in contact with the coating for a predetermined period.

o Evaluation: After the exposure period, the reagent is removed, and the panel is inspected for
any changes in appearance, such as discoloration, blistering, softening, or loss of adhesion.
The resistance is typically rated on a scale of 1 to 5, where 5 indicates no effect.

Conclusion

Pigment Yellow 139 offers a compelling combination of high performance and an improved
safety profile, making it an excellent candidate to replace diarylide pigments in a wide range of
applications. Its superior heat stability and lightfastness translate to enhanced durability and
color retention in finished products. For researchers and formulators, the adoption of PY 139
can lead to the development of more robust and reliable colored articles, particularly in high-
end coatings and plastics where long-term performance is a critical requirement. While the
initial cost may be a consideration, the long-term benefits in terms of product quality and safety
make Pigment Yellow 139 a strategic choice for future formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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